ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester

• Molecular Formula: C26H38O10
• Molecular Weight: 510.6 g/mol
• InChI: InChI=1S/C26H38O10/c1-12-13-5-8-26(34)24(3)7-4-6-23(2,19(24)14(28)10-25(26,9-13)20(12)32)22(33)36-21-18(31)17(30)16(29)15(11-27)35-21/h13-19,21,27-31,34H,1,4-11H2,2-3H3/t13-,14-,15-,16-,17+,18-,19-,21+,23-,24-,25-,26-/m1/s1
• InChIKey: NRUSGLWZCNYPPQ-OGJNIKTMSA-N

Procurement Guide: 6,9-Dihydroxy ent-Kaurene Glucoside

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CAS 81263-98-1) is an ent-kaurane diterpenoid glucoside with molecular formula C26H38O10 and molecular weight 510.6 g/mol [1]. The compound bears a beta-D-glucopyranosyl ester moiety at the C-19 carboxyl position of the ent-kaurane tetracyclic diterpene core and is distinguished by hydroxylation at both the C-6 and C-9 positions of the kaurane skeleton [1]. This compound has been isolated from the herbs of Pteris semipinnata, a fern species in the Pteridaceae family known to produce structurally diverse ent-kaurane diterpenoids and their glycosidic derivatives [1]. The ent-kaurane diterpenoid class, including glycosylated variants such as this compound, has attracted research interest due to documented cytotoxic, anti-inflammatory, and enzyme inhibitory activities across multiple biological systems [2].

Natural ent-kaurene glycoside probe Isolated from Pteris semipinnata; 6α,9α-dihydroxy kaurane scaffold distinct from common 11α-hydroxy series.

Cell-model endpoint review tool Supports cytotoxicity endpoint studies across multiple cancer cell lines; sugar ester form may alter solubility and assay compatibility.

Stereochemical-control study context Glucoside ester at C-19; enables direct comparison with aglycone for glycosylation-mediated SAR and solubility-dependent assay formats.

• [1] PubChem. (2025). PubChem Compound Summary for CID 98049796: ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester. National Center for Biotechnology Information. View Source
• [2] García, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides. Molecules, 12(3), 455-483. View Source

Substitution Risks: 6,9-Dihydroxy ent-Kaurene Glucosides

Generic substitution among ent-kaurane diterpenoids is not scientifically valid due to the profound influence of specific hydroxylation patterns and glycosylation status on biological activity profiles. The presence and position of hydroxyl groups on the ent-kaurane tetracyclic core directly modulate hydrogen-bonding capacity, target protein interactions, and metabolic stability [1]. Glycosylation at the C-19 carboxyl position versus the presence of a free carboxylic acid substantially alters both physicochemical properties (solubility, LogP) and biological recognition [2]. Specifically, this compound's dual hydroxylation at C-6 and C-9 distinguishes it from mono-hydroxylated analogs such as ent-9-hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CAS 81263-96-9), while its glycosylated C-19 carboxyl group fundamentally differentiates it from free acid aglycones such as ent-6,9-dihydroxy-15-oxo-16-kauren-19-oic acid (CAS 81264-00-8). Substituting any of these structurally similar yet functionally distinct compounds without explicit comparative data introduces uncontrolled variables that undermine assay reproducibility and confound structure-activity relationship interpretation.

Hydroxylation position drives response differences 6,9-dihydroxy analogs exhibit a different cytotoxicity profile than 11α-hydroxy compounds; switching to 11α-series (5F, 4F) may produce non-comparable endpoint data.

Glycosylation status alters assay behavior The glucoside ester shows reduced cell-model response relative to the free acid aglycone; using the aglycone as a direct substitute without validation limits comparability.

Minor structural changes can abolish activity The 4F analog (11α-hydroxy, C-16 methyl) lacks detectable cytotoxicity; assuming functional equivalence among structurally close ent-kaurenes may introduce false negatives.

• [1] García, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides. Molecules, 12(3), 455-483. View Source
• [2] García, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides. Molecules, 12(3), 455-483. (Section 3.1: Structures, occurrence and biological activities of naturally occurring kaurane glycosides) View Source

Differentiation: 6,9-Dihydroxy Glucoside vs. Analogs

Cytotoxicity: 6,9-Dihydroxy vs. 11α-Hydroxy Aglycones

The target compound possesses a dual hydroxylation pattern at the C-6 and C-9 positions of the ent-kaurane tetracyclic core, distinguishing it from mono-hydroxylated analogs such as ent-9-hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CAS 81263-96-9) which bears only a single hydroxyl group at the C-9 position [1]. This additional C-6 hydroxyl group introduces an extra hydrogen bond donor (increasing total hydrogen bond donor count from 5 in the 9-hydroxy analog to 6 in the target compound) and modifies the overall hydrogen-bonding capacity, which influences solubility, target recognition, and potential protein-ligand interactions [2]. The glycosidic linkage at the C-19 carboxyl group is common to both compounds, isolating the differential contribution of the C-6 hydroxylation to any observed biological or physicochemical differences.

Cytotoxicity comparison

Head-to-head

6F (6,9-dihydroxy aglycone) IC50 0.115–0.590 μg/mL across five human cancer cell lines; 5F (11α-hydroxy) less active; 4F inactive

MTT assay, 72 h; HePG II, SPC-A-1, MGC-803, CNE-2Z, BEL-7402

Reported cell-model response context; ranked highest in tested set

Data from direct comparator study; supports cytotoxicity endpoint review

Evidence Dimension	Hydroxylation pattern and hydrogen bond donor count
Target Compound Data	Hydroxyl groups at C-6 and C-9 positions; 6 hydrogen bond donors (PubChem computed property)
Comparator Or Baseline	ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester: Hydroxyl group at C-9 position only; 5 hydrogen bond donors
Quantified Difference	One additional hydroxyl group at C-6 position; +1 hydrogen bond donor (6 vs. 5)
Conditions	Structural comparison based on reported molecular structures and PubChem computed physicochemical descriptors

Why This Matters

The additional C-6 hydroxyl group provides enhanced hydrogen-bonding capacity that may alter target binding profiles, metabolic stability, and aqueous solubility relative to mono-hydroxylated analogs, directly impacting assay design and result interpretation in ent-kaurane-focused research programs.

• [1] Biocrick. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (BCN1345) product information. CAS 81263-96-9. View Source
• [2] PubChem. (2025). PubChem Compound Summary for CID 98049796: ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester. Computed hydrogen bond donor count. National Center for Biotechnology Information. View Source

Glycosylation Attenuates Antitumor Potency

The target compound is a beta-D-glucopyranosyl ester of ent-6,9-dihydroxy-15-oxo-16-kauren-19-oic acid, whereas the aglycone ent-6,9-dihydroxy-15-oxo-16-kauren-19-oic acid (CAS 81264-00-8) exists as a free carboxylic acid [1]. This glycosylation at the C-19 carboxyl group substantially alters key physicochemical properties relevant to in vivo applications. Specifically, the glucopyranosyl ester form exhibits a computed LogP of 0.96 compared to a predicted LogP of approximately 2.5-3.0 for the free acid aglycone (based on class-level prediction for hydroxylated ent-kaurenoic acids), representing a shift toward improved aqueous solubility and modified membrane permeability . The glycosylation also increases topological polar surface area (TPSA) from approximately 95 Ų in the aglycone to 155-170 Ų in the glucoside, while simultaneously reducing the number of rotatable bonds accessible for metabolic degradation .

Glycosylation attenuation

Class-level

5F-19-β-D-glucoside significantly less active than aglycone 5F against A549 and CNE-2Z cells; direction consistent with this series

Dose- and time-dependent inhibition; abstract-level data

Supports glycosylation-mediated activity reduction context

Class-level inference; quantitative pair data not fully available

Evidence Dimension	Physicochemical properties relevant to oral bioavailability and solubility
Target Compound Data	LogP 0.96; Molecular weight 510.6 g/mol; TPSA ~155-170 Ų; Hydrogen bond donors 6; Hydrogen bond acceptors 10 (InvivoChem vendor data)
Comparator Or Baseline	ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid (CAS 81264-00-8): Free carboxylic acid aglycone; Molecular weight 348.4 g/mol; Predicted LogP ~2.5-3.0 (class-level estimate); TPSA ~95 Ų; Hydrogen bond donors 3; Hydrogen bond acceptors 5
Quantified Difference	ΔLogP ≈ -1.5 to -2.0 units (increased hydrophilicity); ΔMolecular weight +162.2 g/mol (glucopyranosyl addition); ΔTPSA +60-75 Ų; ΔHydrogen bond donors +3; ΔHydrogen bond acceptors +5
Conditions	Physicochemical property comparison based on vendor-reported experimental values and PubChem computed descriptors

Why This Matters

The glucopyranosyl ester modification shifts the compound toward more favorable aqueous solubility and predicted oral absorption characteristics relative to the free acid aglycone, enabling experimental designs (such as aqueous buffer-based assays or in vivo oral administration studies) that would be impractical or require formulation optimization with the free acid form.

• [1] ChemFaces. ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CFN97293) and ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid (CFN97294) product information. View Source

4F Analog Lacks Cytotoxicity

The target compound differs in hydroxylation position from ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid-O-β-D-glucoside (CAS not specified in source), a structurally related ent-kaurane glucoside also isolated from Pteris species [1]. While the target compound bears hydroxyl groups at C-6 and C-9 positions, the comparator features hydroxylation at C-11α instead [1]. This positional isomerism in hydroxylation on the ent-kaurane tetracyclic core has been demonstrated to produce divergent biological activity profiles: the 11α-hydroxy analog exhibited growth inhibition of A549 human lung cancer cells via G2 phase cell cycle arrest and mitochondrial-mediated apoptosis induction [2]. The target compound's distinct C-6/C-9 hydroxylation pattern positions it for investigation in biological contexts where differential hydroxyl group positioning may alter target engagement, metabolic stability, or downstream signaling effects relative to the 11α-hydroxy series [2].

4F activity absence

Class-level

4F (11α-hydroxy, C-16 methyl) shows no detectable cytotoxicity on all five tested cell lines

MTT assay, same panel; stark contrast with 6F IC50 range

Underscores pharmacophore sensitivity; reinforces SAR endpoint review

Confirms that even minor structural modifications can abolish response

Evidence Dimension	Hydroxylation position on ent-kaurane core and associated biological activity
Target Compound Data	Hydroxyl groups at C-6 and C-9 positions of ent-kaurane skeleton (Pteris semipinnata-derived ent-kaurane glucoside)
Comparator Or Baseline	ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid-O-β-D-glucoside: Hydroxyl group at C-11α position; Demonstrated A549 cell growth inhibition via G2 arrest and mitochondrial apoptosis
Quantified Difference	Positional difference: C-6/C-9 hydroxylation (target) versus C-11α hydroxylation (comparator)
Conditions	Structural and biological activity comparison derived from independent studies of Pteris-derived ent-kaurane diterpenoids

Why This Matters

The documented functional divergence between positional hydroxylation isomers in the ent-kaurane series establishes that the target compound's specific C-6/C-9 hydroxylation pattern cannot be assumed to produce identical biological outcomes to the 11α-hydroxy series. Researchers investigating ent-kaurane-mediated cell cycle regulation or mitochondrial apoptosis pathways should source the specific hydroxylation variant relevant to their target mechanism rather than assuming functional interchangeability among positional isomers.

• [1] Luo, Y., et al. (2025). Phytochemical investigation of Pteris fauriei and identification of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid-O-β-D-glucoside. Biochemical Systematics and Ecology, 123. View Source
• [2] Ent-11α-Hydroxy-15-oxo-kaur-16-en-19-oic-acid Inhibits Growth of Human Lung Cancer A549 Cells by Arresting Cell Cycle and Triggering Apoptosis. Chinese Journal of Cancer Research, 2012. View Source

HPLC-MS Differentiation of Co-occurring Analogs

The beta-D-glucopyranosyl ester modification of the target compound confers substantially enhanced aqueous solubility relative to non-glycosylated ent-kaurane diterpenoids . The target compound's computed LogP of 0.96 (InvivoChem vendor data) places it in a solubility range compatible with aqueous buffer systems commonly employed in cell-based assays and in vivo formulations . In contrast, non-glycosylated ent-kaurane diterpenoids with free carboxylic acid or methyl ester functionalities typically exhibit LogP values exceeding 2.5, requiring organic co-solvents (DMSO, ethanol) or specialized formulation vehicles to achieve sufficient solubility for biological testing [1]. The compound is reported to be soluble in DMSO, pyridine, methanol, and ethanol, with its LogP value of 0.96 indicating appreciable partitioning into aqueous phases under physiological conditions .

HPLC-MS differentiation

Head-to-head

HPLC-APCI-MS resolves 4F, 5F, 6F and their glycosides via distinct retention times and [M-H]⁻ CID patterns

Diamonsil ODS, 30% CH₃CN–70% NH₄OAc, negative ion SIM

Supports analytical identity confirmation and batch QC

Validated method for distinguishing target compound from co-occurring analogs

Evidence Dimension	Lipophilicity (LogP) as predictor of aqueous solubility and assay compatibility
Target Compound Data	LogP 0.96; Soluble in DMSO, pyridine, methanol, ethanol (InvivoChem and ChemFaces vendor data)
Comparator Or Baseline	Non-glycosylated ent-kaurane diterpenoids: Typical LogP > 2.5 (class-level property range for ent-kaurenoic acid derivatives)
Quantified Difference	ΔLogP ≈ -1.5 to -2.0 units relative to non-glycosylated ent-kaurane diterpenoids
Conditions	LogP values from vendor-reported experimental measurements (InvivoChem) and class-level property ranges derived from ent-kaurene diterpenoid literature

Why This Matters

The lower LogP value of this glucopyranosyl ester translates to reduced requirement for organic co-solvents in biological assays, minimizing vehicle-related cytotoxicity artifacts and enabling more physiologically relevant experimental conditions. This property is particularly advantageous for aqueous buffer-based enzyme assays and cell culture studies where high DMSO concentrations would otherwise confound results.

• [1] García, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, biological activities and synthesis of kaurane diterpenes and their glycosides. Molecules, 12(3), 455-483. (Physicochemical properties of ent-kaurane diterpenoids) View Source

Application Scenarios: 6,9-Dihydroxy Glucoside

ent-Kaurene SAR and Lead Optimization

This compound is optimally positioned for SAR investigations examining the functional contribution of the C-6 hydroxyl group in ent-kaurane diterpenoid glucosides. The compound's dual C-6/C-9 hydroxylation pattern (+1 hydrogen bond donor versus the 9-hydroxy mono-hydroxylated analog) provides a defined structural variable for probing how incremental hydrogen-bonding capacity influences target binding, metabolic stability, or cellular permeability [1]. Researchers can pair this compound with ent-9-hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CAS 81263-96-9) in matched-pair analyses where the only structural difference is the presence or absence of the C-6 hydroxyl group [2]. This controlled comparison isolates the C-6 hydroxyl contribution to any observed biological or physicochemical divergence, enabling precise mapping of hydroxylation-dependent SAR within the ent-kaurane glucoside series.

Mechanistic Studies of α,β-Methylene Cyclopentanone Moiety

The compound's favorable LogP of 0.96 and enhanced aqueous solubility relative to non-glycosylated ent-kaurane diterpenoids (ΔLogP ≈ -1.5 to -2.0 units) make it particularly suitable for biological assays where high DMSO concentrations are problematic [1]. Applications include enzyme inhibition assays conducted in aqueous buffer systems (e.g., α-glucosidase inhibition screening), cell-based assays sensitive to vehicle cytotoxicity, and high-throughput screening campaigns requiring DMSO concentrations below 0.1% v/v. The glucopyranosyl ester modification reduces the necessity for formulation optimization that would otherwise be required for more lipophilic ent-kaurane aglycones [2]. This property also facilitates compound handling and stock solution preparation in aqueous buffers, reducing experimental variability associated with organic solvent partitioning or precipitation.

Quality Control & Standardization of Pteris semipinnata Extracts

The distinct C-6/C-9 hydroxylation pattern of this compound positions it for side-by-side comparative studies with ent-kaurane glucosides bearing alternative hydroxylation positions, such as the C-11α hydroxylated analogs isolated from Pteris species [1]. Given that the 11α-hydroxy analog has demonstrated A549 lung cancer cell growth inhibition through G2 arrest and mitochondrial apoptosis [2], systematic comparison of biological activities between C-6/C-9 and C-11α hydroxylated ent-kaurane glucosides can reveal hydroxylation position-dependent differences in target engagement, signaling pathway modulation, and therapeutic window. This compound serves as a defined chemical probe for interrogating how hydroxyl group positioning on the ent-kaurane tetracyclic core influences biological recognition and downstream pharmacological effects.

Solubility-Enhanced Formulation Screening

This compound's defined botanical source (Pteris semipinnata) and high reported purity (>98% by multiple vendors) qualify it for use as an analytical reference standard in quality control and authentication workflows [1]. Applications include HPLC-MS method development and validation for quantifying ent-kaurane diterpenoid content in Pteris semipinnata extracts, establishing chromatographic fingerprints for botanical authentication, and serving as a reference marker in studies investigating the geographical or seasonal variation of diterpenoid glycoside composition in Pteris species [2]. The compound's availability in multiple pack sizes (5 mg to 100 mg from biocrick.cn) supports both analytical method development and preparative-scale isolation reference applications [3].

Application

Selection Property

Validation Focus

ent-Kaurene SAR studies

Hydroxylation pattern & glycosylation status

Cytotoxicity endpoint comparison across analogs

Pharmacophore mechanism research

Presence of α,β-methylene cyclopentanone moiety

Molecular reactivity and target-engagement assays

P. semipinnata extract standardization

HPLC-MS identity confirmation

Batch-to-batch consistency and purity verification

Solubility-dependent assay screening

Glycoside aqueous solubility vs. aglycone

In vitro dose-response without organic co-solvents

• [1] PubChem. (2025). PubChem Compound Summary for CID 98049796: ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester. Computed hydrogen bond donor count. National Center for Biotechnology Information. View Source
• [2] Biocrick. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (BCN1345) and ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (BCN1343) product information. View Source
• [3] Luo, Y., et al. (2025). Phytochemical investigation of Pteris fauriei and identification of ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid-O-β-D-glucoside. Biochemical Systematics and Ecology, 123. View Source
• [4] Ent-11α-Hydroxy-15-oxo-kaur-16-en-19-oic-acid Inhibits Growth of Human Lung Cancer A549 Cells by Arresting Cell Cycle and Triggering Apoptosis. Chinese Journal of Cancer Research, 2012. View Source